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Compound of Interest

Compound Name: 1-Adamantyl isothiocyanate

CAS No.: 4411-26-1

Cat. No.: B1266695

Get Quote

Introduction
Adamantane, a tricyclic hydrocarbon with a unique cage-like structure, has long captured the

attention of medicinal chemists and materials scientists. Its rigid, lipophilic framework provides

an exceptional scaffold for the design of novel therapeutic agents and functional materials.

When functionalized with the highly reactive isothiocyanate group, the resulting 1-Adamantyl
isothiocyanate (AITC) emerges as a versatile building block with significant potential in drug

discovery and organic synthesis. This guide provides an in-depth exploration of the core

properties, synthesis, reactivity, and applications of 1-Adamantyl isothiocyanate, offering

field-proven insights for researchers and drug development professionals. Adamantane

derivatives are utilized in medicinal chemistry to enhance the lipophilicity and metabolic stability

of various pharmacophores, thereby improving their pharmacokinetic profiles[1].

Core Properties of 1-Adamantyl Isothiocyanate
A thorough understanding of the physicochemical properties of a compound is fundamental to

its effective application. 1-Adamantyl isothiocyanate is a white crystalline solid at room
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temperature.[2] Its rigid adamantane core imparts a high melting point and significant

lipophilicity.

Table 1: Physicochemical Properties of 1-Adamantyl Isothiocyanate

Property Value Source(s)

CAS Number 4411-26-1 [3][4]

Molecular Formula C₁₁H₁₅NS [3][4]

Molecular Weight 193.31 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 166-168 °C [3][5]

Boiling Point
297.6 °C at 760 mmHg

(Predicted)
[5]

Density 1.35 g/cm³ (Predicted) [5]

Solubility
Soluble in organic solvents

such as toluene, DMF.
[6]

Spectroscopic Data:

The structural identity of 1-Adamantyl isothiocyanate is unequivocally confirmed by various

spectroscopic techniques.

¹H NMR (CDCl₃, 400 MHz): δ = 2.01-1.46 (m, 15H).[1] This complex multiplet is

characteristic of the highly symmetric adamantyl cage protons.

¹³C NMR (CDCl₃, 100 MHz): δ = 129.45 (NCS), 58.54 (quaternary C in Ad), 43.83 (3C, Ad),

35.61 (3C, Ad), 29.29 (3C, Ad).[1] The chemical shift for the isothiocyanate carbon is a key

diagnostic peak.

Mass Spectrometry (EI): m/z (%) = 193 [M]⁺ (47), 135 [Ad]⁺ (100).[1] The base peak

corresponding to the adamantyl cation is a characteristic fragmentation pattern.
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Synthesis of 1-Adamantyl Isothiocyanate:
Methodologies and Mechanistic Insights
The synthesis of 1-Adamantyl isothiocyanate can be approached through several routes,

each with its own advantages and considerations regarding reagent toxicity and reaction

conditions. The choice of a particular synthetic pathway is often dictated by the availability of

starting materials, desired scale, and laboratory safety protocols.

Method 1: From 1-Adamantylamine
A common and efficient method involves the reaction of 1-adamantylamine with a

thiocarbonylating agent.

Experimental Protocol: Reaction with Phenyl Isothiocyanate

This method, a functional group metathesis, offers a facile route to a variety of adamantyl

isothiocyanates.[7][8]

To a solution of 1-adamantylamine (1.0 eq.) in p-xylene, add phenyl isothiocyanate (1.0-1.2

eq.).

Heat the reaction mixture to reflux (approximately 140 °C) for 3 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.

Add concentrated hydrochloric acid and stir for an additional hour to precipitate aniline

hydrochloride.

Filter the mixture to remove the precipitate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by recrystallization from ethanol to yield 1-Adamantyl
isothiocyanate as a white solid.

Causality Behind Experimental Choices:
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Solvent: p-Xylene is chosen for its high boiling point, which is necessary to drive the

equilibrium of the metathesis reaction towards the formation of the more volatile

phenylamine.

Reagent Ratio: A slight excess of phenyl isothiocyanate can be used to ensure complete

conversion of the starting amine.

Acid Workup: The addition of hydrochloric acid protonates the aniline byproduct, forming the

insoluble aniline hydrochloride salt, which can be easily removed by filtration. This is a critical

purification step.

Diagram 1: Synthesis of 1-Adamantyl Isothiocyanate via Metathesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

